Cas no 2648957-15-5 (3-Ethyl-1,2-oxazole-4-sulfonyl fluoride)

• Product Name: 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride
• CAS No: 2648957-15-5
• MF: C₅H₆FNO₃S
• MW: 179.16944360733
• CID: 5671997
• PubChem ID: 165899136
• Update Time: 2025-05-18

3-Ethyl-1,2-oxazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648957-15-5
• EN300-27116171
• 3-ethyl-1,2-oxazole-4-sulfonyl fluoride
• 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride

• Inchi： 1S/C5H6FNO3S/c1-2-4-5(3-10-7-4)11(6,8)9/h3H,2H2,1H3
• InChI Key： IUPSWWPJSMNRML-UHFFFAOYSA-N
• SMILES： S(C1=CON=C1CC)(=O)(=O)F

Computed Properties

• Exact Mass: 179.00524239g/mol
• Monoisotopic Mass: 179.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride

Comprehensive Overview of 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride (CAS No. 2648957-15-5)

3-Ethyl-1,2-oxazole-4-sulfonyl fluoride (CAS No. 2648957-15-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. This compound, characterized by its unique oxazole ring and sulfonyl fluoride functional group, is increasingly being utilized in click chemistry applications and proteomics research. Its molecular structure, which includes an ethyl substituent, enhances its reactivity and makes it a valuable building block for drug discovery and biomarker development.

In recent years, the demand for sulfonyl fluorides like 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride has surged due to their role in covalent inhibitor design. Researchers are particularly interested in their ability to form stable bonds with target proteins, a property leveraged in activity-based protein profiling (ABPP). This compound's CAS No. 2648957-15-5 is frequently searched in academic databases, reflecting its growing importance in chemical biology and pharmaceutical innovation.

The oxazole moiety in 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride contributes to its bioisosteric properties, making it a versatile scaffold for small-molecule therapeutics. Its sulfonyl fluoride group is highly reactive toward nucleophiles, enabling selective modifications of proteins and peptides. This reactivity aligns with current trends in precision medicine, where targeted covalent modifiers are sought after for their potential to treat diseases with high specificity.

From an industrial perspective, 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride is synthesized through advanced organic synthesis techniques, often involving multistep reactions to ensure high purity. Its CAS No. 2648957-15-5 is a critical identifier for procurement and regulatory compliance, especially in GMP-grade production. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride. Computational models often predict its utility in fragment-based drug design, where its sulfonyl fluoride group serves as a warhead for covalent binding. This aligns with frequent search queries about "covalent inhibitors in drug development" and "sulfonyl fluorides in proteomics", underscoring the compound's intersection with cutting-edge research.

Environmental and safety considerations are also paramount when handling 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride. While not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. Its CAS No. 2648957-15-5 is often referenced in safety data sheets (SDS), emphasizing the need for accurate documentation in research and industrial settings.

In summary, 3-Ethyl-1,2-oxazole-4-sulfonyl fluoride (CAS No. 2648957-15-5) represents a pivotal compound in modern chemical research. Its applications span drug discovery, bioconjugation, and proteomics, driven by its unique structural features and reactivity. As the scientific community continues to explore its potential, this compound is poised to play a central role in advancing therapeutic innovations and biochemical tools.